Cas no 1261981-00-3 (2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic Acid)

• Product Name: 2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic Acid
• CAS No: 1261981-00-3
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18321542
• CID: 1219711
• PubChem ID: 53227415
• Update Time: 2025-04-20

2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-carboxy-2-fluorophenyl)-6-chlorobenzoic Acid
• 3-Chloro-6'-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
• MFCD18321542
• 1261981-00-3
• DTXSID10690971
• 2-(5-Carboxy-2-fluorophenyl)-6-chlorobenzoic acid, 95%

• MDL： MFCD18321542
• Inchi： 1S/C14H8ClFO4/c15-10-3-1-2-8(12(10)14(19)20)9-6-7(13(17)18)4-5-11(9)16/h1-6H,(H,17,18)(H,19,20)
• InChI Key： MXQKOSIOZHWQAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 294.0095146g/mol
• Monoisotopic Mass: 294.0095146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų